Cas no 53573-22-1 (Isoxazole, 5-(4-bromophenyl)-3-phenyl-)
53573-22-1 structure
Product Name:Isoxazole, 5-(4-bromophenyl)-3-phenyl-
CAS No:53573-22-1
MF:C15H10BrNO
MW:300.15000295639
CID:356952
PubChem ID:835944
Update Time:2025-04-19
Isoxazole, 5-(4-bromophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(4-bromophenyl)-3-phenyl-
- 5-(4-bromophenyl)-3-phenyl-1,2-oxazole
- HMS1674G08
- 5-(4-Bromophenyl)-3-phenylisoxazole
- DTXSID20356874
- AKOS000560391
- 53573-22-1
-
- Inchi: 1S/C15H10BrNO/c16-13-8-6-12(7-9-13)15-10-14(17-18-15)11-4-2-1-3-5-11/h1-10H
- InChI Key: ZOBQWQDCDGXWAE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NO1
Computed Properties
- Exact Mass: 298.9946
- Monoisotopic Mass: 298.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 5-(4-bromophenyl)-3-phenyl- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
53573-22-1 (Isoxazole, 5-(4-bromophenyl)-3-phenyl-) Related Products
- 2039-49-8(Isoxazole,3,5-diphenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent